Cas no 168428-09-9 (1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• CAS No: 168428-09-9
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 1021756
• PubChem ID: 12627759
• Update Time: 2025-11-06

1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid,1,2-dihydro-1-methyl-2-oxo-(9CI)
• AKOS015995899
• 1,2-Dihydro-1-methyl-2-oxo-5-pyrimidinecarboxylic acid
• DTXSID00504876
• SB56602
• 5-Pyrimidinecarboxylic acid, 1,2-dihydro-1-methyl-2-oxo-
• BS-11740
• 1-Methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylicacid
• 1-methyl-2-oxopyrimidine-5-carboxylic acid
• 168428-09-9
• DB-374481

• Inchi： 1S/C6H6N2O3/c1-8-3-4(5(9)10)2-7-6(8)11/h2-3H,1H3,(H,9,10)
• InChI Key： MCODEKXQAWLEFI-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C(=O)O)=CN1C

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70Ų